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Compound of Interest

Compound Name: SPPO13

Cat. No.: B3092710

A comprehensive review of scientific and commercial literature reveals that the compound
SPPO13, chemically known as 2,7-Bis(diphenylphosphoryl)-9,9'-spirobifluorene, is not a
substance for in vivo administration in animal models such as mice. Instead, SPPO13 is a
specialized organic material with established applications in the field of electronics, specifically
in the development of Organic Light Emitting Diodes (OLEDs).

Our investigation into the existing body of research on SPPO13 found no evidence of its use in
biological systems, including any studies related to its administration, pharmacokinetics, or
efficacy in mice. The primary application of SPPO13 is as an electron transport layer (ETL)
material and as a co-host in phosphorescent OLEDSs.[1] Its chemical structure, featuring a
spirobifluorene core with diphenylphosphine oxide moieties, imparts specific electronic and
photophysical properties that are highly effective for these electronic applications.

Given the absence of any data on the biological activity or in vivo use of SPPO13, it is not
possible to create the requested detailed application notes, experimental protocols, or data
tables for its administration in mice. The core requirements of the user's request, including
methodologies for different administration routes (e.g., intravenous, intraperitoneal, oral),
pharmacokinetic data, and signaling pathway diagrams, are predicated on SPPO13 being a
compound for biological or pharmaceutical research, which is not its current scientific
application.

For the benefit of researchers, scientists, and drug development professionals, the following
information clarifies the established identity and use of SPPO13.
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Compound Identification and Primary Application

Identifier Details

Common Name SPPO13

Full Chemical Name 2,7-Bis(diphenylphosphoryl)-9,9'-spirobifluorene
CAS Number 1234510-13-4

Primary Field of Use Organic Electronics, Materials Science

Electron Transport Layer (ETL) and co-host
Specific Application material in Organic Light Emitting Diodes
(OLEDs)

Clarification on Requested Information

Due to the nature of SPPO13 as an organic electronic material, the following components of
the original request cannot be fulfilled:

o Data Presentation on Administration Routes: No data exists for the administration of
SPPO13 to mice or any other biological model.

o Experimental Protocols: There are no established protocols for the in vivo administration of
SPPO13.

» Signaling Pathway Diagrams: As SPPO13 is not used in a biological context, there are no
known signaling pathways associated with its function.

The following diagram illustrates the intended use of SPPO13 in the context of an OLED
device, which is its scientifically validated application.
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OLED Device Structure
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Diagram of SPPO13's role in an OLED device.
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In summary, SPPO13 is a valuable material for the advancement of electronic display
technologies. However, it is not a compound intended for or tested in biological systems.
Researchers seeking compounds for in vivo studies in mice should consult databases and
literature focused on pharmacology, toxicology, and drug development for appropriate

candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3092710#sppol3-administration-route-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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